3,3-Difluoroazetidine-1-carboxamide
Overview
Description
3,3-Difluoroazetidine-1-carboxamide is a chemical compound with the molecular formula C4H6F2N2O . It is a white solid and has a molecular weight of 136.1 .
Molecular Structure Analysis
The molecular structure of 3,3-Difluoroazetidine-1-carboxamide consists of a four-membered azetidine ring with two fluorine atoms attached to the same carbon atom and a carboxamide group attached to the nitrogen atom .Physical And Chemical Properties Analysis
3,3-Difluoroazetidine-1-carboxamide is a white solid with a molecular weight of 136.1 . and is stored at a temperature of 4 degrees Celsius .Scientific Research Applications
Synthetic Chemistry Applications
The synthesis of fluorinated compounds like "3,3-Difluoroazetidine-1-carboxamide" is a significant area of interest due to the unique properties that fluorine atoms confer on molecules, such as increased stability and altered biological activity. For instance, the synthesis of 1-Boc-3-fluoroazetidine-3-carboxylic acid represents a novel approach to creating cyclic fluorinated beta-amino acids, which are valuable building blocks in medicinal chemistry (Eva Van Hende et al., 2009). This method involves bromofluorination and further modification steps, underscoring the synthetic versatility of fluorinated azetidines.
Medicinal Chemistry and Drug Development
Fluorinated compounds, including those related to "3,3-Difluoroazetidine-1-carboxamide," play a crucial role in drug development due to their potential therapeutic properties. For example, rufinamide, a structurally novel compound with a triazole derivative structure similar to the azetidine core, is used as an anti-epileptic drug. Its mechanism is believed to involve the limitation of sodium-dependent action potentials, resulting in a membrane-stabilizing effect (S. Hakimian et al., 2007). This showcases the therapeutic potential of structurally related compounds in treating neurological disorders.
Antiviral and Antimicrobial Research
The structural modification of compounds related to "3,3-Difluoroazetidine-1-carboxamide" has been explored for antiviral and antimicrobial applications. For instance, the synthesis and biological evaluation of 1H-1,2,3-triazole-4-carboxamide derivatives have demonstrated new avenues for anti-influenza A agents targeting virus nucleoprotein, highlighting the importance of structural analogs in developing antiviral therapies (Huimin Cheng et al., 2012). Such studies emphasize the role of fluorinated azetidines and their derivatives in the search for effective treatments against viral infections.
Safety and Hazards
properties
IUPAC Name |
3,3-difluoroazetidine-1-carboxamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H6F2N2O/c5-4(6)1-8(2-4)3(7)9/h1-2H2,(H2,7,9) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SBBKNQZYXLPIDK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1C(=O)N)(F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H6F2N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
136.10 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,3-Difluoroazetidine-1-carboxamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(Z)-N-(6-chloro-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)-2-(2,5-dioxopyrrolidin-1-yl)acetamide](/img/structure/B2856487.png)
![N-[4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]sulfanylphenyl]-4,4-dimethyl-5-methylidene-1,3-thiazol-2-amine](/img/structure/B2856488.png)
![2-(6-methyl-5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidin-3-yl)-N-(4-(trifluoromethoxy)phenyl)acetamide](/img/structure/B2856489.png)
![6-ethyl-3-methyl-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one](/img/structure/B2856501.png)
![1-(2-Ethoxyphenyl)-3-(5-(ethylsulfonyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)urea](/img/structure/B2856502.png)
![methyl 4-{[(1E)-(3-ethoxy-2-hydroxyphenyl)methylene]amino}benzoate](/img/structure/B2856505.png)